![molecular formula C16H16N2O3 B7634440 [(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate](/img/structure/B7634440.png)
[(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of [(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate as an AChE inhibitor involves the binding of the compound to the active site of the enzyme. The compound forms a reversible covalent bond with the enzyme, which prevents the breakdown of acetylcholine. This leads to increased levels of acetylcholine, which can improve cognitive function and memory.
The mechanism of action of this compound as an anticancer agent involves the induction of apoptosis and inhibition of cell proliferation. The compound has been shown to activate caspases, which are enzymes that play a crucial role in the process of programmed cell death. The compound also inhibits the activity of cyclin-dependent kinases (CDKs), which are enzymes that regulate the cell cycle.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. As an AChE inhibitor, the compound can improve cognitive function and memory. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
As an anticancer agent, this compound can induce apoptosis and inhibit cell proliferation, leading to the inhibition of tumor growth. The compound has also been shown to have antiangiogenic effects, which can prevent the formation of new blood vessels that are necessary for tumor growth.
Advantages and Limitations for Lab Experiments
[(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate has several advantages for lab experiments. It is a stable compound that can be synthesized in good yields and high purity. It has also been shown to have good solubility in various solvents, which makes it easy to work with in lab experiments.
One of the limitations of using this compound in lab experiments is that it can be expensive to synthesize. Another limitation is that the compound has not been extensively studied in vivo, which makes it difficult to determine its potential therapeutic applications.
Future Directions
There are several future directions for research on [(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate. One direction is to study the compound's potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study the compound's potential as an anticancer agent in combination with other chemotherapeutic agents.
Further research is also needed to determine the optimal dosage and administration of this compound for therapeutic applications. Additionally, more studies are needed to determine the safety and toxicity of the compound in vivo.
Conclusion:
This compound is a chemical compound that has potential applications in various fields of scientific research. It has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. While the compound has limitations for lab experiments, there are several future directions for research on its potential therapeutic applications.
Synthesis Methods
[(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate can be synthesized using different methods. One of the methods involves the reaction of 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoic acid with hexa-2,4-dien-1-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound in good yields and high purity.
Scientific Research Applications
[(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate has potential applications in various fields of scientific research. It has been studied as a potential inhibitor of acetylcholinesterase (AChE), an enzyme that plays a crucial role in the nervous system by breaking down the neurotransmitter acetylcholine. Inhibition of AChE can lead to increased levels of acetylcholine, which can improve cognitive function and memory.
This compound has also been studied as a potential anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting cell proliferation.
properties
IUPAC Name |
[(2E,4E)-hexa-2,4-dienyl] 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-3-4-5-6-10-20-16(19)14-9-7-8-13(11-14)15-18-17-12(2)21-15/h3-9,11H,10H2,1-2H3/b4-3+,6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMJFABCKSAFNPD-VNKDHWASSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC=CCOC(=O)C1=CC=CC(=C1)C2=NN=C(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C=C/COC(=O)C1=CC=CC(=C1)C2=NN=C(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.